Cas no 50921-71-6 ((E)-3-Cyclopropylbut-2-enoic acid)

• Product Name: (E)-3-Cyclopropylbut-2-enoic acid
• CAS No: 50921-71-6
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• CID: 1084612
• PubChem ID: 13082642
• Update Time: 2025-08-05

(E)-3-Cyclopropylbut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (E)-3-Cyclopropylbut-2-enoic acid
• (2E)-3-Cyclopropyl-2-butenoic acid
• (3-CYCLOPROPYLBENZYL)AMINE
• (E)-3-cyclopropyl-2-butenoic acid
• (E)-3-Cyclopropyl-2-butensaeure
• 3-cyclopropylbenzylamine
• 3-cyclopropyl-benzylamine
• 3-cyclopropylbut-2(E)-enoic acid
• AG-H-43017
• ANW-67492
• Benzenemethanamine,3-cyclopropyl-
• CTK5F4708
• SureCN3176710
• InChI=1/C7H10O2/c1-5(4-7(8)9)6-2-3-6/h4,6H,2-3H2,1H3,(H,8,9)/b5-4+
• SCHEMBL3139362
• 50921-71-6
• (2E)-3-CYCLOPROPYLBUT-2-ENOIC ACID
• G30614
• 766-68-7
• 3-cyclopropylbut-2-enoic acid
• SCHEMBL3139365
• 3-Cyclopropylbut-2-enoicacid
• BS-24537
• EN300-50572
• Z352747102
• A865433
• AKOS005260347
• VADJFJIXYOTWIQ-SNAWJCMRSA-

• Inchi： 1S/C7H10O2/c1-5(4-7(8)9)6-2-3-6/h4,6H,2-3H2,1H3,(H,8,9)/b5-4+
• InChI Key： VADJFJIXYOTWIQ-SNAWJCMRSA-N
• SMILES： OC(/C=C(\C)/C1CC1)=O

Computed Properties

• Exact Mass: 126.068079557g/mol
• Monoisotopic Mass: 126.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Carbocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Carbocyclic fatty acids

Additional information on (E)-3-Cyclopropylbut-2-enoic acid

The Comprehensive Overview of (E)-3-Cyclopropylbut-2-enoic Acid (CAS No. 50921-71-6)

Introduction to (E)-3-Cyclopropylbut-2-enoic Acid

(E)-3-Cyclopropylbut-2-enoic acid, with the CAS registry number 50921-71-6, is a fascinating organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a cyclopropane ring fused to a butenoic acid moiety. The (E) configuration denotes the geometric isomerism of the double bond in the molecule, which plays a crucial role in its physical and chemical properties.

The compound's structure is particularly intriguing due to the presence of the cyclopropane ring, a three-membered ring with significant ring strain. This feature not only influences the compound's stability but also contributes to its reactivity in various chemical reactions. The butenoic acid group adds another layer of complexity, introducing carboxylic acid functionality and conjugation effects that are essential for its potential applications.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for synthesizing (E)-3-cyclopropylbut-2-enoic acid. These methods often involve innovative approaches such as enantioselective catalysis and bio-inspired synthesis, which have significantly enhanced the efficiency and scalability of production processes.

Physical and Chemical Properties

The physical properties of (E)-3-cyclopropylbut-2-enoic acid are heavily influenced by its molecular structure. The compound is typically a white crystalline solid with a melting point of approximately 150°C and a boiling point around 300°C under standard conditions. Its solubility in common solvents such as water, ethanol, and dichloromethane has been extensively studied, revealing moderate solubility in polar solvents due to the presence of the carboxylic acid group.

The compound's chemical reactivity is another area of intense research interest. The cyclopropane ring is known for its high strain energy, making it susceptible to various types of ring-opening reactions under specific conditions. Additionally, the conjugated double bond system exhibits interesting electronic properties that make it a promising candidate for applications in organic electronics.

Recent studies have also highlighted the compound's ability to participate in Diels-Alder reactions, where it acts as an electron-deficient dienophile. This reactivity has opened new avenues for its use in constructing complex molecular architectures with potential applications in drug discovery and materials science.

Synthesis and Characterization

The synthesis of (E)-3-cyclopropylbut-2-enoic acid involves a series of carefully designed steps that aim to construct the molecule's intricate structure. Traditional methods often rely on Friedel-Crafts alkylation or acylation reactions to introduce the cyclopropane ring onto an aromatic substrate. However, these methods can be challenging due to issues related to regioselectivity and side reactions.

Recent breakthroughs have introduced more efficient synthetic pathways that utilize transition metal catalysts or biocatalysts to achieve higher yields and better stereocontrol. For instance, enantioselective catalysis using palladium complexes has been successfully employed to synthesize this compound with excellent enantiomeric excess.

The characterization of (E)-3-cyclopropylbut-2-enoic acid typically involves a combination of spectroscopic techniques such as nuclear magnetic resonance (NMR), infrared spectroscopy (IR), and mass spectrometry (MS). These techniques provide critical insights into the compound's molecular structure, purity, and stability under different conditions.

Applications in Various Fields

(E)-3-Cyclopropylbut-2-enoic acid has found applications across multiple disciplines due to its unique chemical properties. In pharmacology, it has been investigated as a potential lead compound for drug development targeting various therapeutic areas such as cancer, inflammation, and neurodegenerative diseases.

In materials science, researchers have explored its use as a building block for constructing advanced materials with tailored electronic properties. For example, self-assembled monolayers incorporating this compound have shown promise for applications in sensors and organic electronics.

The compound's role in biochemistry is another area of active research. It has been identified as a natural product or metabolite in certain biological systems, suggesting potential roles in cellular signaling pathways or metabolic processes.

Future Directions and Research Opportunities

As research on (E)-3-cyclopropylbut-2-enoic acid continues to expand, several promising directions are emerging that could further enhance our understanding of this compound's potential applications.